Cas no 136410-03-2 ((+-)-5-Ethoxy-1-(4-nitrobenzoyl)-2-pyrrolidinone)

136410-03-2 structure
Product name:(+-)-5-Ethoxy-1-(4-nitrobenzoyl)-2-pyrrolidinone
CAS No:136410-03-2
MF:C13H14N2O5
MW:278.26066
CID:901180
(+-)-5-Ethoxy-1-(4-nitrobenzoyl)-2-pyrrolidinone Chemical and Physical Properties
Names and Identifiers
-
- (+-)-5-Ethoxy-1-(4-nitrobenzoyl)-2-pyrrolidinone
- 2-Pyrrolidinone, 5-ethoxy-1-(4-nitrobenzoyl)-, (+-)-
- 5-ethoxy-1-[(4-nitrophenyl)carbonyl]pyrrolidin-2-one
- BRN 4759239
-
Computed Properties
- Exact Mass: 278.09032
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 398
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: 2
- Surface Charge: 0
- XLogP3: 1.4
Experimental Properties
- PSA: 89.75
(+-)-5-Ethoxy-1-(4-nitrobenzoyl)-2-pyrrolidinone Related Literature
-
Lourdes del Olmo,Michael Dommett,Ingrid H. Oevreeide,Devis Di Tommaso,Rachel Crespo-Otero J. Mater. Chem. A, 2018,6, 24965-24970
-
Dorsasadat Safanama,Neeraj Sharma,Rayavarapu Prasada Rao,Helen E. A. Brand,Stefan Adams J. Mater. Chem. A, 2016,4, 7718-7726
-
Xuejiao Cao,Nikita Joseph,Matt Jellicoe,Ahmed Hussein Mohammed Al-Antaki,Xuan Luo,Dongxiao Su,Colin Raston Food Funct., 2021,12, 1087-1096
-
Ashish Singh,Parul Verma,Debabrata Samanta,Anupam Dey,Jyotirmoy Dey,Tapas Kumar Maji J. Mater. Chem. A, 2021,9, 5780-5786
136410-03-2 ((+-)-5-Ethoxy-1-(4-nitrobenzoyl)-2-pyrrolidinone) Related Products
- 2244088-11-5(INDEX NAME NOT YET ASSIGNED)
- 68281-26-5(3-methyl-3,4-dihydro-2H-1,5-benzodioxepin-3-ol)
- 1805166-10-2(2-Bromo-5-chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine)
- 340310-05-6((2Z)-2-cyano-3-[4-(2,4-dinitrophenoxy)-3-methoxyphenyl]-N-(4-ethylphenyl)prop-2-enamide)
- 2680883-49-0(4-{[(Benzyloxy)carbonyl](ethyl)amino}-3-nitrobenzoic acid)
- 282727-27-9([1,1'-Biphenyl]-4-carboxylicacid, 2',3'-dimethyl-)
- 899991-10-7(1-(3-fluorophenyl)methyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)
- 503072-63-7(1-benzyl-2-tert-butyl-4-oxopyrazolidine-1,2-dicarboxylate)
- 1389313-47-6(2-Amino-3,5-dichloro-6-fluorobenzylamine)
- 2227735-03-5((2S)-1-2-(propan-2-yloxy)phenylpropan-2-ol)
Recommended suppliers
pengshengyue
Gold Member
CN Supplier
Bulk

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent

Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk
